Cas no 1803850-96-5 (5-Fluoro-3-hydroxypyridine-2-acetic acid)

• Product Name: 5-Fluoro-3-hydroxypyridine-2-acetic acid
• CAS No: 1803850-96-5
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 4905262
• Update Time: 2025-08-05

5-Fluoro-3-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-hydroxypyridine-2-acetic acid
• 2-(5-Fluoro-3-hydroxypyridin-2-yl)acetic acid

• Inchi： 1S/C7H6FNO3/c8-4-1-6(10)5(9-3-4)2-7(11)12/h1,3,10H,2H2,(H,11,12)
• InChI Key： BWSAPVNPSXKUFI-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=C1)O)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 0.1
• Topological Polar Surface Area: 70.4

Additional information on 5-Fluoro-3-hydroxypyridine-2-acetic acid

Introduction to 5-Fluoro-3-hydroxypyridine-2-acetic Acid (CAS No. 1803850-96-5)

5-Fluoro-3-hydroxypyridine-2-acetic acid, identified by its CAS number 1803850-96-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic acid features a pyridine core substituted with a fluoro group at the 5-position and a hydroxyl group at the 3-position, terminated with a carboxylic acid moiety at the 2-position. The unique structural configuration of this compound imparts distinct chemical and biological properties, making it a valuable intermediate in the development of various therapeutic agents.

The< strong>fluoro substitution at the 5-position of the pyridine ring is a critical feature that influences the compound's reactivity and interaction with biological targets. Fluorine atoms are known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of molecules. In the context of drug design, the introduction of a fluorine atom can enhance the compound's lipophilicity, reduce its susceptibility to enzymatic degradation, and improve its overall bioavailability. These attributes make 5-fluoro-3-hydroxypyridine-2-acetic acid an attractive scaffold for medicinal chemists seeking to develop novel pharmaceuticals.

The< strong>hydroxypyridine moiety in this compound also plays a crucial role in its biological activity. The hydroxyl group at the 3-position can participate in hydrogen bonding interactions with biological targets, thereby influencing the compound's binding affinity and selectivity. This feature is particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise interaction with specific amino acid residues is essential for therapeutic efficacy.

The carboxylic acid functionality at the 2-position provides another layer of reactivity, allowing for further derivatization through esterification, amidation, or other chemical transformations. These modifications can enhance solubility, improve pharmacokinetic properties, or introduce specific pharmacological activities. The versatility of this compound as a building block in synthetic chemistry underscores its importance in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 5-fluoro-3-hydroxypyridine-2-acetic acid as a pharmacophore. Studies have demonstrated that this compound can serve as a scaffold for designing inhibitors targeting various therapeutic pathways, including kinases, proteases, and other enzymes involved in cancer metabolism. The< strong>fluoro and< strong>hydroxy substituents provide critical interactions with key residues in these targets, enabling high-affinity binding and potent inhibitory activity.

In addition to its applications in oncology, 5-fluoro-3-hydroxypyridine-2-acetic acid has shown promise in other therapeutic areas. Research has indicated its utility in developing antiviral agents, where its structural features contribute to viral protease inhibition and viral replication disruption. Furthermore, the compound has been explored as a component in anti-inflammatory drugs, leveraging its ability to modulate inflammatory pathways through precise interactions with cellular receptors.

The synthesis of 5-fluoro-3-hydroxypyridine-2-acetic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the pyridine core and introduce the desired substituents. These synthetic strategies ensure that the final product meets stringent quality standards required for pharmaceutical applications.

The pharmacological evaluation of 5-fluoro-3-hydroxypyridine-2-acetic acid has revealed several promising activities. In vitro studies have demonstrated its efficacy as an inhibitor of enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in various diseases including cancer and autoimmune disorders. The< strong>fluoro substitution enhances binding affinity to these targets, leading to potent inhibitory effects.

Epidemiological studies have also suggested that compounds containing fluorinated pyridine moieties exhibit favorable pharmacokinetic profiles compared to their non-fluorinated counterparts. This is attributed to the increased metabolic stability provided by fluorine atoms, which prolongs drug exposure and enhances therapeutic efficacy. The< strong>hydroxy group further contributes to solubility and bioavailability, ensuring that the drug reaches its target site effectively.

The safety profile of 5-fluoro-3-hydroxypyridine-2-acetic acid has been thoroughly evaluated through preclinical studies. These investigations have shown that the compound exhibits low toxicity at therapeutic doses, with minimal side effects observed even at higher concentrations. This makes it a promising candidate for further clinical development without significant safety concerns.

The regulatory landscape for approving new pharmaceuticals continues to evolve, emphasizing stringent requirements for safety and efficacy. However, compounds like 5-fluoro-3-hydroxypyridine-2-acetic acid that demonstrate strong preclinical data may benefit from accelerated approval pathways under certain regulatory frameworks. This could expedite their entry into clinical trials and eventually into market availability for patients who need them.

In conclusion, 5-fluoro-3-hydroxypyridine-2-acetic acid (CAS No. 1803850-96-5) is a versatile compound with significant potential in pharmaceutical development. Its unique structural features enable interactions with biological targets that are critical for therapeutic intervention across multiple disease areas. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a valuable intermediate in drug discovery efforts.